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acid

Cat. No.: B170260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Bromoquinoline-4-carboxylic acid is a chemical compound with the molecular formula

C10H6BrNO2. While its specific mechanism of action, biological targets, and associated

signaling pathways are not detailed in currently available public literature, this whitepaper

consolidates the existing information regarding its chemical properties and notes the absence

of comprehensive biological studies. This document serves to inform researchers of the current

knowledge gaps and potential areas for future investigation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 8-Bromoquinoline-4-carboxylic
acid is presented below. This data is aggregated from various chemical supplier databases and

public chemical information repositories.
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Property Value Source

Molecular Formula C10H6BrNO2 PubChem

Molecular Weight 252.07 g/mol Sigma-Aldrich[1]

CAS Number 121490-67-3 Thoreauchem[2]

Appearance Solid Sigma-Aldrich[1]

Purity Typically ≥97%
Thoreauchem, Ambeed Inc.[1]

[2]

Storage Temperature
Room Temperature, Inert

atmosphere
Sigma-Aldrich[1]

IUPAC Name
8-bromoquinoline-4-carboxylic

acid
Sigma-Aldrich[1]

InChI Key
CYYGVTADNDJJFZ-

UHFFFAOYSA-N
Sigma-Aldrich[1]

Biological Activity and Mechanism of Action: An
Overview of the Knowledge Gap
A comprehensive search of scientific literature and databases reveals a significant lack of

information regarding the mechanism of action of 8-Bromoquinoline-4-carboxylic acid. There

are no publicly accessible studies that delineate its specific biological targets, its effects on

cellular signaling pathways, or its potential therapeutic applications.

While research exists on other quinoline-based compounds, these findings cannot be directly

extrapolated to 8-Bromoquinoline-4-carboxylic acid. For instance, studies on other quinoline

carboxylic acid derivatives have identified them as inhibitors of enzymes like dihydroorotate

dehydrogenase, and some quinazoline derivatives have been investigated as kinase inhibitors.

However, the specific substitutions on the quinoline ring, such as the bromine at the 8th

position and the carboxylic acid at the 4th position, are critical in determining the molecule's

pharmacological profile.
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The absence of data on the biological activity of 8-Bromoquinoline-4-carboxylic acid
presents an open field for investigation. Future research efforts could focus on:

High-throughput screening: To identify potential biological targets.

Cell-based assays: To determine its effects on various cellular processes.

In silico modeling: To predict potential binding sites and interactions with proteins.

Conclusion
8-Bromoquinoline-4-carboxylic acid is a readily available chemical compound with well-

defined physical and chemical properties. However, there is a clear and significant gap in the

scientific literature regarding its biological mechanism of action. This presents an opportunity

for novel research to uncover its potential pharmacological effects and explore its viability as a

lead compound in drug discovery programs. Researchers are encouraged to undertake

foundational studies to elucidate the biological role of this molecule.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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